4-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}benzoic acid

• IUPAC Name: 4-[5-[(E)-1,2,4-triazol-4-yliminomethyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C14H10N4O3/c19-14(20)11-3-1-10(2-4-11)13-6-5-12(21-13)7-17-18-8-15-16-9-18/h1-9H,(H,19,20)/b17-7+
• InChI Key: VDEKWFYLRWHKLW-REZTVBANSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=NN3C=NN=C3)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=N/N3C=NN=C3)C(=O)O
• Molecular Formula: C14H10N4O3
• Molecular Weight: 282.25 g/mol

Description

4-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}benzoic acid is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of 2,5-disubstituted furans, including compounds related to 4-{5-[(4H-1,2,4-triazol-4-ylimino)methyl]-2-furyl}benzoic acid, has been studied for pharmaceutical applications, as demonstrated in the synthesis of 1-benzyl-3-(5'-hydroxymethyl-2'-furyl)-indazole (YC-1), a notable pharmaceutical target (Palmieri, Gabrielli, & Ballini, 2010).
• Sulfonamide derivatives, including 4-[(2-{isobutyl[(5-methyl-2-furyl)sulfonyl]amino}phenoxy)methyl]benzoic acids, have been optimized as EP1 receptor antagonists, highlighting their potential in medicinal chemistry (Naganawa et al., 2006).

Antimicrobial Activities

• Benzothiazole-imino-benzoic acid ligands and their metal complexes, including those similar to this compound, have been synthesized and shown to exhibit good antimicrobial activity against various bacterial strains (Mishra et al., 2019).

Structure-Activity Relationships

• Studies have been conducted on benzoic acids, such as 2-[3-(o-methylphenoxymethyl)-5-phenyl-[1,2,4]triazol-4-yl]-benzoic acid, to understand their structure-activity relationships and secondary interactions, which can be crucial for drug design (Dinesh, 2013).

Anti-Malarial Agents

• Novel anti-malarial agents, including [5-(4-nitrophenyl)-2-furyl]acrylic acid substituted benzophenone, have been developed, showcasing the role of such compounds in combating malaria (Wiesner et al., 2003).